5-({[5-methyl-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}methyl)-3-(thiophen-2-yl)-1,2,4-oxadiazole

• Molecular Formula: C17H15N5OS2
• Molecular Weight: 369.5 g/mol
• IUPAC Name: 5-[[5-methyl-4-(4-methylphenyl)-1,2,4-triazol-3-yl]sulfanylmethyl]-3-thiophen-2-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C17H15N5OS2/c1-11-5-7-13(8-6-11)22-12(2)19-20-17(22)25-10-15-18-16(21-23-15)14-4-3-9-24-14/h3-9H,10H2,1-2H3
• InChI Key: GFQNZCNOPFRJTN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=NN=C2SCC3=NC(=NO3)C4=CC=CS4)C

Description

5-({[5-methyl-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}methyl)-3-(thiophen-2-yl)-1,2,4-oxadiazole is a complex organic compound that belongs to the class of triazole and oxadiazole derivatives

Preparation Methods

The synthesis of 5-({[5-methyl-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}methyl)-3-(thiophen-2-yl)-1,2,4-oxadiazole typically involves multiple steps. The reaction conditions often require the use of catalysts and specific solvents to achieve high yields and purity .

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It can be oxidized using strong oxidizing agents, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can convert certain functional groups within the molecule to their corresponding reduced forms.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the reagents and conditions used.

Common reagents for these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various nucleophiles or electrophiles for substitution reactions .

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex molecules.

Biology: The compound exhibits antimicrobial and antifungal activities, making it a candidate for developing new antibiotics.

Medicine: Its potential anticancer properties are being explored, with studies indicating its ability to inhibit certain cancer cell lines.

Industry: It can be used in the development of new materials with specific properties, such as enhanced thermal stability.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. The triazole and oxadiazole rings are known to interact with biological macromolecules, potentially inhibiting their function or altering their activity . This interaction can lead to the disruption of essential biological pathways, resulting in the compound’s observed biological effects .

Comparison with Similar Compounds

Similar compounds include other triazole and oxadiazole derivatives, such as:

• 4-(4-bromophenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol
• 5-[(4,5-diphenyl-4H-1,2,4-triazol-3-ylthio)methyl]-4-phenyl(4-fluorophenyl)-4H-1,2,4-triazole-3-thioles

These compounds share structural similarities but differ in their substituents, leading to variations in their biological activities and applications .